Cas no 537009-98-6 (1-pentyl-1H-benzimidazole-2-sulfonic acid)
537009-98-6 structure
Product Name:1-pentyl-1H-benzimidazole-2-sulfonic acid
CAS No:537009-98-6
MF:C12H16N2O3S
MW:268.332041740417
MDL:MFCD03670679
CID:3029127
Update Time:2025-09-19
1-pentyl-1H-benzimidazole-2-sulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-戊基-1H-苯并咪唑-2-磺酸
- 1-pentyl-1H-benzimidazole-2-sulfonic acid
- 1-pentylbenzimidazole-2-sulfonic acid
- 1-Pentyl-1H-benzo[d]imidazole-2-sulfonic acid
- SMR000019951
- MLS000043332
- HMS2414I16
- 1-Pentyl-1H-benzoimidazole-2-sulfonic acid
- BB 0219610
- 1-Pentyl-1H-benzo[d]imidazole-2-sulfonicacid
- 1H-benzimidazole-2-sulfonic acid, 1-pentyl-
- 1-pentyl-1H-1,3-benzodiazole-2-sulfonic acid
- A914367
-
- MDL: MFCD03670679
- Inchi: 1S/C12H16N2O3S/c1-2-3-6-9-14-11-8-5-4-7-10(11)13-12(14)18(15,16)17/h4-5,7-8H,2-3,6,9H2,1H3,(H,15,16,17)
- InChI Key: NSLTXAOZHMNKPE-UHFFFAOYSA-N
- SMILES: S(C1=NC2C=CC=CC=2N1CCCCC)(=O)(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 366
- XLogP3: 2.2
- Topological Polar Surface Area: 80.6
Experimental Properties
- Density: 1.3±0.1 g/cm3
1-pentyl-1H-benzimidazole-2-sulfonic acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-pentyl-1H-benzimidazole-2-sulfonic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 075094-5g |
1-Pentyl-1H-benzimidazole-2-sulfonic acid |
537009-98-6 | 5g |
£470.00 | 2022-03-01 | ||
| Fluorochem | 075094-1g |
1-Pentyl-1H-benzimidazole-2-sulfonic acid |
537009-98-6 | 1g |
£154.00 | 2022-03-01 | ||
| Fluorochem | 075094-10g |
1-Pentyl-1H-benzimidazole-2-sulfonic acid |
537009-98-6 | 10g |
£858.00 | 2022-03-01 | ||
| TRC | P058810-500mg |
1-Pentyl-1H-benzimidazole-2-sulfonic Acid |
537009-98-6 | 500mg |
$ 235.00 | 2022-06-03 | ||
| TRC | P058810-1000mg |
1-Pentyl-1H-benzimidazole-2-sulfonic Acid |
537009-98-6 | 1g |
$ 390.00 | 2022-06-03 | ||
| TRC | P058810-2000mg |
1-Pentyl-1H-benzimidazole-2-sulfonic Acid |
537009-98-6 | 2g |
$ 615.00 | 2022-06-03 | ||
| Chemenu | CM521797-1g |
1-Pentyl-1H-benzo[d]imidazole-2-sulfonic acid |
537009-98-6 | 97% | 1g |
$132 | 2023-02-02 | |
| Chemenu | CM521797-5g |
1-Pentyl-1H-benzo[d]imidazole-2-sulfonic acid |
537009-98-6 | 97% | 5g |
$348 | 2023-02-02 | |
| abcr | AB410543-500 mg |
1-Pentyl-1H-benzimidazole-2-sulfonic acid |
537009-98-6 | 500MG |
€165.80 | 2023-02-19 | ||
| abcr | AB410543-1 g |
1-Pentyl-1H-benzimidazole-2-sulfonic acid |
537009-98-6 | 1 g |
€197.30 | 2023-07-19 |
1-pentyl-1H-benzimidazole-2-sulfonic acid Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
537009-98-6 (1-pentyl-1H-benzimidazole-2-sulfonic acid) Related Products
- 381705-51-7(1-(2-methylpropyl)-1H-1,3-benzodiazole-2-sulfonic acid)
- 90331-19-4(1-ethyl-1H-1,3-benzodiazole-2-sulfonic acid)
- 537009-99-7(1-(3-methylbutyl)-1H-1,3-benzodiazole-2-sulfonic acid)
- 5533-38-0(1-methyl-1H-1,3-benzodiazole-2-sulfonic acid)
- 161087-55-4(3H-Imidazo[4,5-f]quinoline-2-sulfonic acid, 3-methyl-)
- 300707-13-5(1-butyl-1H-1,3-benzodiazole-2-sulfonic acid)
- 300707-15-7(1-propyl-1H-1,3-benzodiazole-2-sulfonic acid)
- 1147200-25-6(1-(4-(sec-Butyl)benzyl)-1H-benzo[d]imidazole-2-sulfonic acid)
- 378764-49-9(1-(propan-2-yl)-1H-1,3-benzodiazole-2-sulfonic acid)
- 90331-20-7(1-benzyl-1H-1,3-benzodiazole-2-sulfonic acid)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk